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Compound of Interest

Compound Name: dCNP

Cat. No.: B181596

Immediate Safety Advisory: The abbreviation "dCNP" is associated with multiple, chemically
distinct compounds, each possessing unique hazard profiles and requiring specific disposal
protocols. Misidentification of the substance in question can lead to severe safety incidents and
environmental contamination. Before proceeding with any handling or disposal steps, it is
imperative to definitively identify the full chemical name and review the corresponding Safety
Data Sheet (SDS).

This guide provides disposal procedures for the following known compounds abbreviated as
dCNP:

o dCNP (Peptide): A C-type natriuretic peptide that acts as a receptor activator, often used in
biomedical research.

» Diethylcyanophosphonate (dCNP): A highly toxic organophosphorus compound and a
simulant for the nerve agent Tabun.

e 2,6-Dichloro-4-nitrophenol (dCNP): A chlorinated and nitrated phenol derivative, classified as
a hazardous substance.

e 3-(1,1-dicyanothenyl)-1-phenyl-4,5-dihydro-1H-pyrazole (dCNP): A pyrazole derivative,
which should be handled as a potentially hazardous chemical of unknown toxicity.

dCNP (Peptide - NPR-B/C Receptor Activator)
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Peptides, unless conjugated with toxic substances, are generally considered to have low
toxicity. However, standard laboratory precautions should always be observed. The
toxicological properties of many research peptides have not been fully investigated[1].

Data Presentation: Hazard and Handling of dCNP (Peptide)

Parameter Information

Not typically classified as a dangerous
o substance according to GHS[2]. However,
Hazard Classification ) ) i
toxicological properties may not be fully

known[1].

Primary Routes of Exposure Ingestion, inhalation, skin, and eye contact[3].

) ) Chemical safety glasses, gloves, and a lab coat
Personal Protective Equipment (PPE)
should be worn[3].

Store in a tightly sealed container in a freezer at
Storage -20°C, protected from heat and oxidizing
agents[1][4].

Experimental Protocols: Disposal of dCNP (Peptide)

o Waste Collection: Collect waste dCNP peptide and any contaminated materials (e.g., pipette
tips, vials) in a designated, sealed, and clearly labeled hazardous waste container[3].

o Decontamination: As the hazards are not fully known, it is prudent to treat spills and
contaminated labware as potentially hazardous. Clean any spills with an appropriate
absorbent material and decontaminate the area[3].

» Disposal: Dispose of the waste container through your institution's hazardous waste
program. Do not discharge into drains or dispose of with regular trash[1].

Mandatory Visualization: dCNP (Peptide) Disposal Workflow
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Waste Collection

Collect waste peptide and
contaminated consumables

l

Label container as
'Hazardous Waste' with
full chemical name

Temporaily Storage

Store in a designated,
secure area

Final Disposal

Contact Environmental
Health & Safety (EHS)
for pickup

:

Dispose through institutional
hazardous waste program

Click to download full resolution via product page
Caption: Workflow for the proper disposal of dACNP peptide waste.

Diethylcyanophosphonate (dCNP)

This compound is a nerve agent simulant and is classified as highly toxic. It can be fatal if
swallowed, inhaled, or in contact with skin, and causes severe skin burns and eye damage.
Contact with acids liberates very toxic gas[5][6].

Data Presentation: Hazard and Handling of Diethylcyanophosphonate
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Parameter

Information

Hazard Classification

Acute toxicity (Oral, Dermal, Inhalation) -
Category 2; Skin Corrosion - Category 1B;
Serious Eye Damage - Category 1[5].

Personal Protective Equipment (PPE)

Chemical splash goggles, appropriate protective
gloves and clothing are required. A
NIOSH/MSHA approved respirator should be

used if exposure limits are exceeded[7].

Incompatible Materials

Strong oxidizing agents, strong acids, and

strong bases[5].

Hazardous Decomposition

Produces nitrogen oxides, carbon oxides,
oxides of phosphorus, and hydrogen cyanide

upon decomposition[5].

Experimental Protocols: Disposal of

Diethylcyanophosphonate

o Waste Identification: This chemical must be classified as a hazardous waste. Refer to US
EPA guidelines in 40 CFR Parts 261.3 for classification[7].

» Waste Collection: Collect any unused material and contaminated items in a suitable, closed,

and labeled container. Do not mix with other waste streams, especially acids[5].

» Spill Management: In case of a spill, clear the area and move upwind. Use appropriate PPE.

Contain the spill with inert absorbent material (e.g., sand, vermiculite) and collect it into a

labeled container for disposal. Avoid breathing vapors[6].

» Disposal: Arrange for disposal through a licensed hazardous waste disposal contractor.

Ensure compliance with all federal, state, and local regulations|[7].

Mandatory Visualization: Diethylcyanophosphonate Disposal Workflow

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=11388975&countryCode=GB&language=en
https://pim-resources.coleparmer.com/sds/45153.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11388975&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11388975&countryCode=GB&language=en
https://pim-resources.coleparmer.com/sds/45153.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11388975&countryCode=GB&language=en
https://datasheets.scbt.com/sc-255094.pdf
https://pim-resources.coleparmer.com/sds/45153.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Collection (High Hazard)

Collect waste Diethylcyanophosphonate
and contaminated items

:

Label container as 'Acutely Toxic
Hazardous Waste' with
full chemical name and hazard symbols

Segregatdd Storage

Store in a secure, ventilated area
away from incompatible materials
(especially acids)

Final Disposal

Arrange for pickup by a
licensed hazardous waste
disposal service

:

Dispose in accordance with
EPA and local regulations

Click to download full resolution via product page
Caption: High-hazard disposal workflow for Diethylcyanophosphonate.

2,6-Dichloro-4-nitrophenol (dACNP)

This chemical is considered hazardous and is harmful if swallowed, in contact with skin, or
inhaled. It causes skin, eye, and respiratory system irritation[8][9].

Data Presentation: Hazard and Handling of 2,6-Dichloro-4-nitrophenol
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Parameter Information

Acute toxicity (Oral, Dermal, Inhalation) -
o Category 4; Skin Irritation - Category 2; Eye
Hazard Classification o N
Irritation - Category 2; Specific target organ

toxicity (single exposure) - Category 3[9].

Suitable protective clothing, gloves, and
) ) eye/face protection are mandatory. Work should
Personal Protective Equipment (PPE) ) ) )
be conducted in a chemical fume hood to avoid

inhalation[8].

Store in a cool, dry place in a tightly closed
Storage ]
container[8].

Nitrogen oxides, carbon oxides, and hydrogen
chloride[10].

Hazardous Combustion Products

Experimental Protocols: Disposal of 2,6-Dichloro-4-
hitrophenol

o Waste Classification: This chemical must be treated as a hazardous waste. Consult US EPA
guidelines (40 CFR Parts 261.3) and local regulations for accurate classification[8].

e Waste Collection: Vacuum or sweep up solid material and place it into a suitable, labeled
disposal container. Avoid creating dust[8].

» Spill Management: Use proper PPE. For spills, collect the material and place it in a disposal
container.

» Final Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with all applicable regulations[9].

Mandatory Visualization: 2,6-Dichloro-4-nitrophenol Disposal Workflow
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Waste Collection

Collect solid waste 2,6-Dichloro-4-nitrophenol
and contaminated items, avoiding dust

:

Label container as
'Hazardous Waste' with
full chemical name

Temporaily Storage

Store in a cool, dry, and
secure location

Final Disposal

Contact Environmental
Health & Safety (EHS)
for pickup

:

Dispose through an approved

waste disposal facility

Caption: Disposal workflow for 2,6-Dichloro-4-nitrophenol.

Click to download full resolution via product page

3-(1,1-dicyanothenyl)-1-phenyl-4,5-dihydro-1H-

pyrazole (dCNP)

Specific safety and disposal information for this compound is not readily available, which is

common for novel or research-specific chemicals. In such cases, the substance must be

treated as hazardous with unknown toxicity.
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Data Presentation: Hazard and Handling of a Novel Pyrazole Derivative

Parameter

Information

Hazard Classification

Unknown. Must be handled as a hazardous

substance.

Personal Protective Equipment (PPE)

A high level of PPE is recommended: chemical-
resistant gloves, chemical safety goggles, a lab
coat, and work should be performed in a

certified chemical fume hood.

Incompatible Materials

Unknown. Avoid mixing with strong oxidizing or

reducing agents.

Storage

Store in a tightly sealed container in a cool, dry,
and well-ventilated area, away from

incompatible materials.

Experimental Protocols: Disposal of a Pyrazole
Derivative of Unknown Toxicity

¢ Assume Hazard: Treat the compound as toxic and hazardous.

o Waste Collection: Meticulously collect all waste material, including any contaminated

labware, into a robust, sealed, and clearly labeled hazardous waste container. The label

must include the full chemical name and a warning of unknown toxicity.

¢ No Drain Disposal: Under no circumstances should this material be disposed of down the

drain.

o Professional Disposal: The waste must be disposed of through your institution's hazardous

waste program. Provide the safety office with as much information as possible about the

compound's structure and potential reactivity.

Mandatory Visualization: Disposal Workflow for a Chemical of Unknown Toxicity
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Waste Collection (Unknown Hazard)

Collect all waste material
and contaminated items

'

Label container as 'Hazardous Waste -
Toxicity Unknown' with full chemical name

Secure Storage

Store in a designated and
secure hazardous waste
accumulation area

Final Disposal

Contact EHS and provide
all available information
on the chemical

:

Dispose via a licensed
hazardous waste contractor

Click to download full resolution via product page

Caption: Cautious disposal workflow for a chemical with unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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